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Compound of Interest

Compound Name: Chloramben

Cat. No.: B1668635

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloramben is a selective, pre-emergence herbicide used to control broadleaf weeds. Due to
its potential for environmental contamination, particularly in water sources, robust and sensitive
analytical methods are required for its detection and quantification.[1] Liquid chromatography
coupled with tandem mass spectrometry (LC-MS/MS) has emerged as a preferred technique
for the analysis of Chloramben and other acidic herbicides, offering high selectivity and
sensitivity.[2] This application note provides a detailed protocol for the analysis of Chloramben
in various matrices using LC-MS/MS.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the LC-MS/MS analysis of
Chloramben, compiled from various analytical methods.
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Parameter

Value

Source(s)

LC Column

C18 reverse-phase (e.g., 100

mm x 2.1 mm, 1.8 um)

[1]

Mobile Phase A

Water with 0.1% formic acid

[1]3]

Mobile Phase B

Acetonitrile with 0.1% formic

acid

[1]3]

Flow Rate

0.2 - 0.3 mL/min

[1]14]

Injection Volume

5-20pL

[1](3]

lonization Mode

Electrospray lonization (ESI),

Negative

[1I(31[5]

Precursor lon (m/z)

204.0

[315](6]

Product lon 1 (Quantifier)

159.9/160.15

[315](6]

Product lon 2 (Qualifier) 161.9/35.05 [31[5][6]
Collision Energy (CE) for 204.0

9.0-20eV [3][6]
>159.9
Collision Energy (CE) for 204.0

10.0-20 eV [3][6]
>161.9
Retention Time ~3.281 min [5]

Experimental Workflow
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Sample Preparation

Water/Soil Sample

'

Filtration (0.45 pm)

'

Solid-Phase Extraction (SPE)

'

Elution

'

Evaporation & Reconstitution

LC-MS/MVS Analysis

Liquid Chromatography
(C18 Column)

'

Mass Spectrometry
(ESI-, MRM)

Data Alnalysis

Quantification

'

Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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